17beta-(1-Oxo-2-propynyl)androst-4-en-3-one
Overview
Description
17beta-(1-Oxo-2-propynyl)androst-4-en-3-one, also known as this compound, is a useful research compound. Its molecular formula is C22H28O2 and its molecular weight is 324.5 g/mol. The purity is usually 95%.
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Properties
CAS No. |
72012-09-0 |
|---|---|
Molecular Formula |
C22H28O2 |
Molecular Weight |
324.5 g/mol |
IUPAC Name |
(8S,9S,10R,13S,14S,17S)-10,13-dimethyl-17-prop-2-ynoyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one |
InChI |
InChI=1S/C22H28O2/c1-4-20(24)19-8-7-17-16-6-5-14-13-15(23)9-11-21(14,2)18(16)10-12-22(17,19)3/h1,13,16-19H,5-12H2,2-3H3/t16-,17-,18-,19+,21-,22-/m0/s1 |
InChI Key |
SDRMEFNHIVGTPD-XUCMERPOSA-N |
SMILES |
CC12CCC3C(C1CCC2C(=O)C#C)CCC4=CC(=O)CCC34C |
Isomeric SMILES |
C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2C(=O)C#C)CCC4=CC(=O)CC[C@]34C |
Canonical SMILES |
CC12CCC3C(C1CCC2C(=O)C#C)CCC4=CC(=O)CCC34C |
Synonyms |
17 beta-(1-oxo-2-propynyl)androst-4-en-3-one 17-OPAO |
Origin of Product |
United States |
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